Cas no 97566-69-3 (3-Fluoro-4-isopropoxybenzenamine)

• Product Name: 3-Fluoro-4-isopropoxybenzenamine
• CAS No: 97566-69-3
• MF: C₉H₁₂FNO
• MW: 169.196085929871
• CID: 1991526
• PubChem ID: 28972741
• Update Time: 2025-11-02

3-Fluoro-4-isopropoxybenzenamine Chemical and Physical Properties

Names and Identifiers

• 3-fluoro-4-propan-2-yloxyaniline
• 3-fluoro-4-isopropoxybenzenaMine
• 3-Fluoro-4-[(propan-2-yl)oxy]aniline
• 3-fluoro-4-(propan-2-yloxy)aniline
• DB-128362
• 97566-69-3
• 3-Fluoro-4-isopropoxyaniline
• 3-Fluoro-4-isopropoxyphenylamine
• 3-Fluoro-4-isopropoxy-phenylamine
• Benzenamine, 3-fluoro-4-(1-methylethoxy)-
• ICUXLCRUPIGCIB-UHFFFAOYSA-N
• AS-30630
• CS-0209458
• A1-03554
• MFCD11193311
• AKOS009260118
• XDA56669
• EN300-1295093
• DTXSID60651875
• SCHEMBL2229809
• 3-Fluoro-4-isopropoxybenzenamine

• MDL： MFCD11193311
• Inchi： 1S/C9H12FNO/c1-6(2)12-9-4-3-7(11)5-8(9)10/h3-6H,11H2,1-2H3
• InChI Key： ICUXLCRUPIGCIB-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1OC(C)C)N

Computed Properties

• Exact Mass: 169.090292168g/mol
• Monoisotopic Mass: 169.090292168g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 35.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Aminophenyl ethers

Additional information on 3-Fluoro-4-isopropoxybenzenamine

Comprehensive Overview of 3-Fluoro-4-isopropoxybenzenamine (CAS No. 97566-69-3): Properties, Applications, and Industry Insights

3-Fluoro-4-isopropoxybenzenamine, identified by its CAS number 97566-69-3, is a specialized aromatic amine derivative with significant relevance in pharmaceutical and agrochemical research. This compound features a unique molecular structure combining a fluorine substituent and an isopropoxy group, which enhances its reactivity and selectivity in synthetic applications. Its chemical name and CAS registry are frequently searched by researchers seeking high-purity intermediates for drug development or crop protection formulations.

The growing demand for fluorinated aromatic amines like 3-Fluoro-4-isopropoxybenzenamine is driven by trends in precision medicine and sustainable agriculture. Recent studies highlight its potential as a building block for kinase inhibitors in oncology therapies, aligning with the surge in targeted cancer treatment research. Analytical techniques such as HPLC purity testing and NMR characterization are critical for quality control, as emphasized in peer-reviewed journals and industry forums.

From an industrial perspective, CAS 97566-69-3 exemplifies the shift toward green chemistry principles. Manufacturers are optimizing synthesis routes to reduce energy consumption and waste generation, responding to environmental regulations and ESG (Environmental, Social, and Governance) metrics. This aligns with frequent search queries about eco-friendly synthetic methods and sustainable chemical production observed in academic and commercial databases.

Stability studies reveal that 3-Fluoro-4-isopropoxybenzenamine requires storage under inert conditions due to sensitivity to oxidation—a key consideration for logistics professionals searching for chemical storage guidelines. Its shelf life and compatibility with common solvents like DMSO or ethanol are documented in technical datasheets, addressing frequent user concerns about compound handling and solubility parameters.

The compound's role in high-value fine chemicals is underscored by patent analyses showing its incorporation in novel electronic materials and liquid crystal formulations. This multidisciplinary applicability makes it a recurring subject in searches related to advanced material science and optoelectronic applications, particularly in Asian markets where display technology innovation thrives.

Regulatory compliance remains a hot topic, with REACH certification and GMP standards being prominent search terms associated with this chemical. Suppliers emphasizing analytical documentation and regulatory support gain traction among buyers navigating complex international chemical trade frameworks, especially post-Brexit and under evolving US FDA guidelines.

Emerging applications in proteomics research have expanded the demand for CAS 97566-69-3, particularly in developing fluorescent probes for cellular imaging. This intersects with booming interest in bioimaging techniques and diagnostic reagent development, as evidenced by citation trends in PubMed-indexed publications over the past five years.

Market intelligence indicates regional variations in 3-Fluoro-4-isopropoxybenzenamine procurement patterns, with North American buyers prioritizing small-scale batch availability for R&D, while Asian manufacturers seek bulk quantities for scaled production. These insights help optimize product listings for B2B chemical platforms and supply chain solutions.